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Cat. No.: B126145 Get Quote

Glisoprenin B: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glisoprenin B is a naturally occurring polyisoprenoid isolated from the fungus Gliocladium. As

a member of the glisoprenin family, it has garnered interest for its potential biological activities,

particularly in the context of fungal pathogenesis. This technical guide provides a

comprehensive overview of the available scientific information on Glisoprenin B, including its

chemical identity, and inferred biological functions based on studies of its close analogs. This

document is intended to serve as a foundational resource for researchers investigating the

therapeutic or agrochemical potential of Glisoprenin B.

Chemical Identity and Database Identifiers
Glisoprenin B is a complex lipid molecule with a significant isoprenoid chain. Its unique

structure is the basis for its biological activity. The following table summarizes its key chemical

identifiers.
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Identifier Value Source

CAS Number 144376-63-6 ChemIDplus[1]

Molecular Formula C45H82O6 PubChem[1]

IUPAC Name

(2E,6E,10E,14E)-30-[5-(2-

hydroxypropan-2-yl)-2-

methyloxolan-2-

yl]-3,7,11,15,19,23,27-

heptamethyltriaconta-

2,6,10,14-tetraene-1,19,23,27-

tetrol

PubChem[1]

PubChem CID 6438769 PubChem[1]

ChEBI ID CHEBI:203907 ChEBI[1]

LIPID MAPS ID LMPR01080066 LIPID MAPS[1]

Biological Activity and Mechanism of Action
Direct experimental data on the biological activity of Glisoprenin B is limited. However,

extensive research on the closely related analog, Glisoprenin A, provides significant insights

into the likely function of Glisoprenin B.

Glisoprenins are primarily recognized for their ability to inhibit the formation of appressoria in

the rice blast fungus, Magnaporthe grisea. Appressoria are specialized infection structures that

are essential for the fungus to penetrate the host plant's cuticle. By inhibiting appressorium

formation, glisoprenins effectively block the fungal infection process.

The proposed mechanism of action involves the disruption of a signal transduction pathway

that is crucial for sensing hydrophobic surfaces. Fungal spores of M. grisea recognize the

hydrophobic surface of a rice leaf, which triggers a signaling cascade leading to the formation

of an appressorium. Glisoprenin A has been shown to interfere with this pathway,

independently of the well-established cyclic AMP (cAMP)-dependent signaling pathway that

can also induce appressorium formation. It is highly probable that Glisoprenin B shares this

mechanism of action.
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Experimental Protocols
The following is a generalized experimental protocol for assessing the inhibition of

appressorium formation, based on methodologies used for Glisoprenin A. This can be adapted

for the specific study of Glisoprenin B.

Objective: To determine the concentration-dependent inhibitory effect of Glisoprenin B on the

formation of appressoria in Magnaporthe grisea.

Materials:

Magnaporthe grisea spores

Glisoprenin B (dissolved in a suitable solvent, e.g., DMSO or ethanol)

Hydrophobic surfaces (e.g., GelBond film or plastic coverslips)

Sterile water

Microscope slides

Humid chamber

Microscope

Procedure:

Spore Suspension Preparation: Harvest M. grisea spores from a culture plate and suspend

them in sterile water. Adjust the concentration of the spore suspension to a predetermined

level (e.g., 1 x 10^5 spores/mL).

Treatment Application: Prepare serial dilutions of Glisoprenin B in sterile water. On the

hydrophobic surface, apply a small aliquot of the spore suspension mixed with the different

concentrations of Glisoprenin B. A control group with the solvent alone should be included.

Incubation: Place the treated hydrophobic surfaces in a humid chamber and incubate at

room temperature for a period sufficient for appressorium formation (typically 12-24 hours).
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Microscopic Examination: After incubation, place a coverslip over the spore suspension on

the hydrophobic surface and observe under a microscope.

Data Collection: Count the number of germinated spores that have formed appressoria

versus those that have not, for each concentration of Glisoprenin B and the control.

Analysis: Calculate the percentage of appressorium formation for each treatment. The data

can be used to determine the half-maximal inhibitory concentration (IC50) of Glisoprenin B.

Signaling Pathway
The precise signaling pathway inhibited by Glisoprenin B has not been fully elucidated.

However, based on studies with Glisoprenin A, a hypothetical model can be proposed. The

following diagram illustrates the likely point of intervention of Glisoprenin B in the

appressorium formation signaling cascade.
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Hypothetical Signaling Pathway for Appressorium Formation and Inhibition by Glisoprenin B
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Caption: Hypothetical model of Glisoprenin B's inhibitory action on appressorium formation.

Future Directions
The study of Glisoprenin B is still in its early stages. Future research should focus on:
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Quantitative Biological Activity: Determining the specific IC50 value of Glisoprenin B for

appressorium inhibition in M. grisea and other pathogenic fungi.

Mechanism of Action: Elucidating the precise molecular targets and signaling components

affected by Glisoprenin B.

Spectrum of Activity: Investigating the efficacy of Glisoprenin B against a broader range of

plant and human fungal pathogens.

Drug Development: Exploring the potential of Glisoprenin B as a lead compound for the

development of novel antifungal agents for agricultural or clinical use.

This technical guide provides a summary of the current knowledge on Glisoprenin B. As

research progresses, a more detailed understanding of this promising natural product will

undoubtedly emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glisoprenin B | C45H82O6 | CID 6438769 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Glisoprenin B CAS number and database identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126145#glisoprenin-b-cas-number-and-database-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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